Cas no 881941-15-7 (ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate)

Ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate is a quinoline-based compound featuring a sulfamoylphenylamino substituent at the 4-position and a trifluoromethyl group at the 7-position of the quinoline core. The ethyl ester moiety at the 3-position enhances its solubility and bioavailability. The presence of the sulfamoyl group suggests potential biological activity, particularly in enzyme inhibition, while the trifluoromethyl group contributes to metabolic stability and lipophilicity. This compound is of interest in medicinal chemistry for its structural versatility, which may be tailored for targeting specific biological pathways. Its well-defined molecular architecture makes it a valuable intermediate for further derivatization in drug discovery and development.
ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate structure
881941-15-7 structure
Product Name:ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate
CAS No:881941-15-7
MF:C19H16F3N3O4S
MW:439.408253669739
CID:5437710
Update Time:2025-11-01

ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-[4-(aminosulfonyl)anilino]-7-(trifluoromethyl)-3-quinolinecarboxylate
    • 3-Quinolinecarboxylic acid, 4-[[4-(aminosulfonyl)phenyl]amino]-7-(trifluoromethyl)-, ethyl ester
    • ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate
    • Inchi: 1S/C19H16F3N3O4S/c1-2-29-18(26)15-10-24-16-9-11(19(20,21)22)3-8-14(16)17(15)25-12-4-6-13(7-5-12)30(23,27)28/h3-10H,2H2,1H3,(H,24,25)(H2,23,27,28)
    • InChI Key: UBOFENYZVTWUJH-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(C(F)(F)F)C=2)C(NC2=CC=C(S(N)(=O)=O)C=C2)=C(C(OCC)=O)C=1

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Additional information on ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate

Comprehensive Overview of Ethyl 4-(4-Sulfamoylphenyl)amino-7-(Trifluoromethyl)quinoline-3-carboxylate (CAS No. 881941-15-7)

Ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 881941-15-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline derivatives family, which is known for its diverse biological activities. The presence of a trifluoromethyl group and a sulfamoylphenyl moiety enhances its pharmacological properties, making it a subject of interest for drug discovery and development.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 881941-15-7 due to its potential as a kinase inhibitor, a class of compounds widely explored for treating various diseases. The sulfamoyl group in its structure further suggests possible applications in targeting enzyme inhibition, a hot topic in modern drug design. This aligns with the growing trend of personalized medicine and targeted therapies, which dominate current biomedical discussions.

The synthesis of ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate involves multi-step organic reactions, including condensation and esterification processes. Its molecular formula, C19H16F3N3O4S, reflects a complex yet well-defined structure, which is crucial for its interactions with biological targets. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and consistency for research purposes.

From an industrial perspective, CAS No. 881941-15-7 is often discussed in the context of high-value intermediates for pharmaceutical manufacturing. Its role in the synthesis of more complex molecules underscores its importance in the supply chain of drug development. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the needs of academic and commercial researchers alike.

Environmental and safety considerations are also critical when handling ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on green chemistry and sustainable practices, which are increasingly prioritized by regulatory bodies and stakeholders.

In summary, ethyl 4-(4-sulfamoylphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 881941-15-7) represents a promising candidate for further exploration in medicinal chemistry. Its structural complexity and functional groups make it a valuable tool for researchers aiming to develop novel therapeutics. As the scientific community continues to investigate its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.

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